Cas no 94159-19-0 (sebacic acid, compound with 1,3,5-triazine-2,4,6-triamine (1:2))

94159-19-0 structure
Product name:sebacic acid, compound with 1,3,5-triazine-2,4,6-triamine (1:2)
sebacic acid, compound with 1,3,5-triazine-2,4,6-triamine (1:2) Chemical and Physical Properties
Names and Identifiers
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- sebacic acid, compound with 1,3,5-triazine-2,4,6-triamine (1:2)
- decanedioic acid
- 1,3,5-triazine-2,4,6-triamine
- decanedioic acid,1,3,5-triazine-2,4,6-triamine
- NS00092739
- DTXSID30240856
- DTXCID60163347
- EINECS 303-195-3
- 94159-19-0
-
- Inchi: InChI=1S/C10H18O4.2C3H6N6/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;2*4-1-7-2(5)9-3(6)8-1/h1-8H2,(H,11,12)(H,13,14);2*(H6,4,5,6,7,8,9)
- InChI Key: GNRLRPDUWRTDOE-UHFFFAOYSA-N
- SMILES: C(CCCCC(=O)O)CCCC(=O)O.C1(=NC(=NC(=N1)N)N)N.C1(=NC(=NC(=N1)N)N)N
Computed Properties
- Exact Mass: 454.251
- Monoisotopic Mass: 454.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 220
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 308A^2
Experimental Properties
- Boiling Point: 964.3°C at 760 mmHg
- Flash Point: 537°C
sebacic acid, compound with 1,3,5-triazine-2,4,6-triamine (1:2) Related Literature
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Somayeh Khajehpour Tadavani,Anand Yethiraj Soft Matter, 2017,13, 7412-7424
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